Cas no 110888-23-8 (1,2-Benzenedicarbonitrile, 4-mercapto-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-mercapto-
• CAS No: 110888-23-8
• MF: C₈H₄N₂S
• MW: 160.195759773254
• CID: 1195535
• PubChem ID: 13878818
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-mercapto-
• 4-sulfanylbenzene-1,2-dicarbonitrile
• DTXSID30551737
• 110888-23-8
• SCHEMBL765561

• Inchi： 1S/C8H4N2S/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3,11H
• InChI Key： DVBXFWHXQLQFBT-UHFFFAOYSA-N
• SMILES： SC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 160.00962
• Monoisotopic Mass: 160.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 47.58